Cas no 1149805-58-2 ((1S)-1-(1H-1,2,4-triazol-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(1H-1,2,4-triazol-3-yl)ethan-1-amine
• CAS No: 1149805-58-2
• MF: C₄H₈N₄
• MW: 112.13311958313
• CID: 5913194
• PubChem ID: 55290942
• Update Time: 2025-05-24

(1S)-1-(1H-1,2,4-triazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1H-1,2,4-triazol-3-yl)ethan-1-amine
• EN300-1859197
• (S)-1-(1H-1,2,4-Triazol-3-yl)ethan-1-amine
• SCHEMBL347325
• IMLWJUNNDJGOPB-VKHMYHEASA-N
• 1149805-58-2
• (1S)-1-(4H-1,2,4-triazol-3-yl)ethanamine
• SCHEMBL16828847
• 1H-1,2,4-Triazole-5-methanamine, α-methyl-, (αS)-
• (S)-1-(4H-1,2,4-triazol-3-yl)ethan-1-amine

• Inchi： 1S/C4H8N4/c1-3(5)4-6-2-7-8-4/h2-3H,5H2,1H3,(H,6,7,8)/t3-/m0/s1
• InChI Key： IMLWJUNNDJGOPB-VKHMYHEASA-N
• SMILES： N1C([C@H](C)N)=NC=N1

Computed Properties

• Exact Mass: 112.074896272g/mol
• Monoisotopic Mass: 112.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 285.5±42.0 °C(Predicted)
• pka: 12.12±0.29(Predicted)

Additional information on (1S)-1-(1H-1,2,4-triazol-3-yl)ethan-1-amine

(1S)-1-(1H-1,2,4-Triazol-3-yl)ethan-1-amine: A Comprehensive Overview

The compound (1S)-1-(1H-1,2,4-triazol-3-yl)ethan-1-amine, identified by the CAS registry number 1149805-58-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of amines and features a chiral center at the carbon atom attached to both the amine group and the triazole ring. The presence of the triazole moiety imparts unique electronic and structural properties, making it a valuable compound in various applications.

Recent studies have highlighted the potential of (1S)-1-(1H-1,2,4-triazol-3-yl)ethan-1-amine in drug discovery and material science. The triazole ring is known for its stability and ability to form hydrogen bonds, which are critical in molecular recognition and bioavailability. Researchers have explored its role as a building block in constructing bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. These applications underscore its importance in medicinal chemistry.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and reductive amination. The stereochemistry at the chiral center is crucial for its biological activity, and recent advancements in asymmetric catalysis have enabled efficient enantioselective syntheses. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

The physical and chemical properties of (1S)-1-(1H-1,2,4-triazol-3-yl)ethan-1-amine have been extensively studied. Its melting point, solubility, and pKa values are critical parameters that influence its behavior in different chemical environments. For instance, its solubility in polar solvents makes it suitable for use in aqueous reactions or as a component in pharmaceutical formulations.

One of the most promising areas of research involving this compound is its application in polymer chemistry. The triazole group can act as a cross-linking agent or a functional group for surface modification. Recent studies have demonstrated its ability to enhance the mechanical properties of polymers while maintaining biocompatibility, making it a candidate for biomedical applications such as drug delivery systems or tissue engineering scaffolds.

In addition to its chemical applications, (1S)-1-(1H-1,2,4-triazol-3-yl)ethan-1-amine has shown potential in agricultural chemistry. Its ability to act as a fungicide or plant growth regulator has been explored in preliminary studies. This dual functionality highlights its versatility across multiple disciplines.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems. Preliminary data suggest that it degrades under specific conditions, but further studies are required to fully understand its environmental fate.

In conclusion, (1S)-1-(1H-1,2,4-triazol-3-yl)ethan-1-amie is a multifaceted compound with applications spanning medicinal chemistry, materials science, and agriculture. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions across these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.